Cas no 92823-48-8 (Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)-)

Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)- structure
92823-48-8 structure
Product Name:Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)-
CAS No:92823-48-8
MF:C9H12NO2S
MW:198.26208114624
CID:2816017
Update Time:2023-08-07

Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 5-(methoxycarbonyl)-1-methyl-2-(methylthio)-
    • methyl 1-methyl-6-methylsulfanylpyridin-1-ium-3-carboxylate
    • 5-(methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium
    • Inchi: 1S/C9H12NO2S/c1-10-6-7(9(11)12-2)4-5-8(10)13-3/h4-6H,1-3H3/q+1
    • InChI Key: VOSAVVIZNLMKBW-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(C(=O)OC)=C[N+]=1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.5
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